Cas no 2248411-95-0 (Tert-butyl 5-aminothiophene-3-carboxylate)

• Product Name: Tert-butyl 5-aminothiophene-3-carboxylate
• CAS No: 2248411-95-0
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 6243129
• PubChem ID: 137941669
• Update Time: 2025-10-23

Tert-butyl 5-aminothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248411-95-0
• Tert-butyl 5-aminothiophene-3-carboxylate
• F94978
• EN300-6508787

• Inchi： 1S/C9H13NO2S/c1-9(2,3)12-8(11)6-4-7(10)13-5-6/h4-5H,10H2,1-3H3
• InChI Key： CPOFOCWXAFZDFA-UHFFFAOYSA-N
• SMILES： S1C(=CC(=C1)C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 199.06669983g/mol
• Monoisotopic Mass: 199.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 80.6Ų

Additional information on Tert-butyl 5-aminothiophene-3-carboxylate

Comprehensive Overview of Tert-butyl 5-aminothiophene-3-carboxylate (CAS No. 2248411-95-0): Properties, Applications, and Industry Insights

Tert-butyl 5-aminothiophene-3-carboxylate (CAS No. 2248411-95-0) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique thiophene-based scaffold. This heterocyclic derivative combines a carboxylate ester group with an amine functionality, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular structure, C₉H₁₃NO₂S, features a tert-butyl ester moiety, which enhances solubility and stability—a critical factor in drug design.

Recent studies highlight the growing demand for thiophene derivatives in medicinal chemistry, particularly for targeting kinase inhibitors and GPCR modulators. Researchers are exploring Tert-butyl 5-aminothiophene-3-carboxylate as a precursor for small-molecule APIs (Active Pharmaceutical Ingredients), aligning with trends in personalized medicine and orphan drug development. Its CAS No. 2248411-95-0 is frequently queried in patent databases, reflecting industrial interest in proprietary synthesis routes.

From a synthetic perspective, this compound’s 5-amino group allows for selective functionalization, enabling cross-coupling reactions like Buchwald-Hartwig amination or Pd-catalyzed transformations. Such reactivity is pivotal for constructing N-heterocycles, a class of compounds dominating 40% of FDA-approved drugs. Laboratories optimizing green chemistry protocols also prioritize Tert-butyl 5-aminothiophene-3-carboxylate due to its compatibility with microwave-assisted and flow chemistry techniques.

In agrochemical applications, the thiophene core of CAS 2248411-95-0 demonstrates efficacy in developing crop protection agents. Its structural motifs mimic natural allelochemicals, offering eco-friendly alternatives to traditional pesticides. This aligns with global shifts toward sustainable agriculture, a topic generating over 1.2 million monthly searches on Google.

Analytical characterization of Tert-butyl 5-aminothiophene-3-carboxylate typically involves HPLC, NMR, and mass spectrometry to ensure purity—a critical parameter for regulatory compliance. The compound’s logP (~2.1) and hydrogen bond donor/acceptor profile further underscore its drug-likeness, per Lipinski’s Rule of Five.

Supply chain dynamics reveal that CAS No. 2248411-95-0 is predominantly sourced from CDMOs (Contract Development and Manufacturing Organizations) in Asia, with purity grades ranging from 95% to 99%. Pricing trends correlate with API market fluctuations, emphasizing its strategic value. For researchers, FAQs often center on storage conditions (recommended: 2–8°C under inert gas) and scalability of synthetic protocols.

Future directions include exploring Tert-butyl 5-aminothiophene-3-carboxylate in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, addressing unmet needs in oncology and immunology. Its QSAR (Quantitative Structure-Activity Relationship) potential remains under investigation, with computational models predicting high bioisosteric utility.